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Title: Structural Elucidation, Synthesis, and Pharmacological Profiling of 3-(4-Methyl-3-
nitrophenoxy)piperidine

Executive Summary

As a Senior Application Scientist, | frequently encounter complex heterocyclic building blocks
that serve as critical pharmacophores in drug discovery. 3-(4-Methyl-3-
nitrophenoxy)piperidine (CAS: 1273966-34-9) is a highly versatile intermediate, combining a
basic piperidine moiety with an electron-deficient nitroarene. This technical whitepaper dissects
its molecular architecture—specifically its SMILES and InChlKey representations—details a
self-validating synthetic methodology, and explores its role in receptor pharmacology.

Molecular Architecture & Line Notations

To integrate this compound into cheminformatics databases or computational docking studies,
precise topological descriptors are required.

Canonical SMILES: CC1=C(C=C(C=C1)OC2CCCNC2)[O-]
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Causality of the Notation:

e CC1=C...: The string initiates at the methyl group attached to the C4 position of the aromatic
ring, establishing the structural anchor.

e ...[O-]: This explicitly defines the nitro group at the C3 position. The charge separation ([N+]
and [O-]) is computationally necessary to accurately model the resonance structures and the
resulting electron-withdrawing effect on the phenyl ring.

e ...OC2CCCNC2: This segment maps the ether linkage (O) connecting the aromatic system
to the C3 position of the piperidine ring. The numeric 2 designates the ring closure for the 6-
membered nitrogenous heterocycle[1].

InChl and InChiKey: The IUPAC International Chemical Identifier (InChl) provides a layered,
canonical string that eliminates the ambiguity sometimes found in SMILES dialects.

e Formula Layer:C12H16N203

» Standard InChlKey: While the exact 27-character hash requires algorithmic generation via
software like RDKit, the structural connectivity relies heavily on the spatial relationship
between the secondary amine and the ether oxygen. The InChiKey serves as a fixed-length
digital signature, ensuring collision-free database queries across global repositories [1].

Chemical Properties & Computational Descriptors

Understanding the physicochemical properties of 3-(4-Methyl-3-nitrophenoxy)piperidine is
critical for predicting its behavior in both synthetic reactions and biological assays. The
piperidine ring adopts a chair conformation, which dictates the spatial orientation of the
phenoxy substituent [4].

Table 1. Quantitative Physicochemical Data
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Property Value Source | Method
Molecular Formula C12H16N203 Structural derivation
Molecular Weight 236.27 g/mol IUPAC Atomic Weights
Exact Mass 236.11609 Da HRMS Target

Calculated (Nitro + Ether +
Topological Polar Surface Area  67.08 A2 (

Amine)
Hydrogen Bond Donors 1 Piperidine (NH) [3]
Hydrogen Bond Acceptors 4 Nitro (2), Ether (1), Amine (1)
Rotatable Bonds 3 Conformational Analysis

Synthesis & Experimental Workflows

Direct Nucleophilic Aromatic Substitution (SNAr) is often sluggish for this specific substitution
pattern because the methyl group at the para-position reduces the electrophilicity of the ring.
Therefore, | recommend a Mitsunobu Etherification workflow. This approach utilizes mild
conditions and ensures high yields without degrading the nitro group.

Protocol: Mitsunobu Synthesis of 3-(4-Methyl-3-
nitrophenoxy)piperidine

This protocol is designed as a self-validating system, incorporating in-process controls to
ensure structural integrity.

Step 1: Etherification (Reaction Setup)

e Preparation: Dissolve 1.0 eq of 4-methyl-3-nitrophenol and 1.1 eq of orthogonally protected
1-Boc-3-hydroxypiperidine in anhydrous THF (0.2 M) under an argon atmosphere. Causality:
Argon prevents the premature oxidation of Triphenylphosphine (PPh3), while THF ensures
complete solubility and stabilizes the phosphonium intermediate.

 Activation: Add 1.2 eq of PPh3 and cool the vessel to 0 °C.
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e Coupling: Dropwise add 1.2 eq of Diisopropyl azodicarboxylate (DIAD). Causality: Dropwise
addition controls the highly exothermic formation of the betaine intermediate.

» Monitoring: Allow to warm to room temperature and stir for 12 hours. Validation: Monitor via
LC-MS until the phenol peak is fully consumed.

Step 2: Acidic Cleavage (Boc Deprotection)
e Concentrate the reaction mixture in vacuo.

o Redissolve the crude intermediate in a 1:1 mixture of Dichloromethane (DCM) and
Trifluoroacetic Acid (TFA). Causality: TFA efficiently cleaves the tert-butyloxycarbonyl (Boc)
protecting group [2] without reducing or altering the sensitive nitroarene.

 Stir at room temperature for 2 hours.
Step 3: Neutralization & Isolation
e Concentrate to remove excess TFA.

 Partition the residue between Ethyl Acetate and 1M aqueous NaOH (pH > 10). Causality:
The highly basic aqueous layer neutralizes the TFA salt, fully deprotonating the secondary
amine and driving the free piperidine into the organic layer.

o Extract, dry over Na2S0O4, and concentrate.

» Self-Validation: Purify via flash chromatography. Confirm product identity via 1H-NMR
(verifying the downfield shift of the piperidine C3 proton) and HRMS matching the exact
mass of 236.1161 Da.
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Fig 1: Step-by-step synthetic workflow for 3-(4-Methyl-3-nitrophenoxy)piperidine via

Mitsunobu.

Pharmacological Relevance & Downstream
Applications

Piperidine derivatives are privileged scaffolds in drug development, frequently acting as ligands
for G-Protein Coupled Receptors (GPCRS) [4]. The basic nitrogen of the piperidine ring (pKa
~11.2) is protonated at physiological pH, allowing it to form critical salt-bridge interactions with
conserved aspartate residues within GPCR transmembrane domains [3].

When 3-(4-Methyl-3-nitrophenoxy)piperidine is utilized as a pharmacophore, the nitro group
can either be retained for specific hydrogen-bond acceptor interactions or reduced to an aniline

for further functionalization (e.g., amide coupling).
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Fig 2: General GPCR signaling pathway modulated by piperidine-based pharmacophores.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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